Cas no 134892-46-9 (5-Bromo-6-isothiocyanatoquinoxaline)

• Product Name: 5-Bromo-6-isothiocyanatoquinoxaline
• CAS No: 134892-46-9
• MF: C₉H₄BrN₃S
• MW: 266.117158889771
• MDL: MFCD00799026
• CID: 133817
• PubChem ID: 4460274
• Update Time: 2025-05-26

5-Bromo-6-isothiocyanatoquinoxaline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-isothiocyanatoquinoxaline
• 5-BROMO-6-ISOTHIOCYANATE QUINOXALINE
• Quinoxaline,5-bromo-6-isothiocyanato-
• AS-62493
• E70468
• BCP09400
• FT-0663755
• 5-bromo-6-isothiocyanato-quinoxaline
• A806854
• AKOS015908471
• 5-bromo-6 -isothiocyanato-quinoxaline
• CRNMXQMOFAYYEX-UHFFFAOYSA-N
• DTXSID90403506
• 134892-46-9
• SCHEMBL180526
• J-517129
• AM9701
• Quinoxaline, 5-bromo-6-isothiocyanato-
• Quinoxaline, 5-bromo-6-isothiocyanato-; 5-Bromo-6-isothiocyanatoquinoxaline;

• MDL： MFCD00799026
• Inchi： 1S/C9H4BrN3S/c10-8-6(13-5-14)1-2-7-9(8)12-4-3-11-7/h1-4H
• InChI Key： CRNMXQMOFAYYEX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C1=NC=CN=2)N=C=S

Computed Properties

• Exact Mass: 264.93100
• Monoisotopic Mass: 264.93093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 154-158 ºC
• Solubility: Almost insoluble (0.061 g/l) (25 º C),
• PSA: 70.23000
• LogP: 3.12660

5-Bromo-6-isothiocyanatoquinoxaline Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37

Additional information on 5-Bromo-6-isothiocyanatoquinoxaline

5-Bromo-6-Isothiocyanatoquinoxaline (CAS No. 134892-46-9): An Overview of Its Structure, Properties, and Applications

5-Bromo-6-Isothiocyanatoquinoxaline (CAS No. 134892-46-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinct molecular structure, which includes a bromine atom and an isothiocyanate functional group attached to a quinoxaline core. The combination of these features endows 5-Bromo-6-Isothiocyanatoquinoxaline with a range of interesting properties and potential applications.

The molecular formula of 5-Bromo-6-Isothiocyanatoquinoxaline is C₁₀H₆BrN₃S, and its molecular weight is approximately 271.14 g/mol. The quinoxaline core, a heterocyclic aromatic compound, provides a rigid and planar structure that is conducive to various chemical interactions. The bromine substituent at the 5-position adds a degree of halogenation, which can influence the compound's reactivity and electronic properties. The isothiocyanate group at the 6-position introduces a highly reactive functional group that can participate in a variety of chemical reactions, including nucleophilic substitution and coupling reactions.

In terms of physical properties, 5-Bromo-6-Isothiocyanatoquinoxaline is typically a solid at room temperature with a melting point ranging from 180 to 185°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics make it suitable for use in various chemical and biological assays.

The chemical reactivity of 5-Bromo-6-Isothiocyanatoquinoxaline is primarily driven by its isothiocyanate group. This functional group can react with primary amines to form thiourea derivatives, which are valuable intermediates in the synthesis of bioactive compounds. Additionally, the isothiocyanate group can undergo Michael addition reactions with nucleophiles such as thiols and alcohols, leading to the formation of thioethers and ethers, respectively. These reactions are often utilized in the development of new materials and pharmaceuticals.

In the context of medicinal chemistry, 5-Bromo-6-Isothiocyanatoquinoxaline has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research has demonstrated that derivatives of 5-Bromo-6-Isothiocyanatoquinoxaline can inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity through targeted inhibition offers a promising approach for developing more effective and selective anticancer drugs.

Beyond its medicinal applications, 5-Bromo-6-Isothiocyanatoquinoxaline has also been investigated for its potential use in materials science. The rigid quinoxaline core and the reactive isothiocyanate group make it an attractive candidate for the synthesis of functional polymers and supramolecular assemblies. These materials can exhibit unique optical, electronic, and mechanical properties, making them suitable for applications in areas such as optoelectronics, sensors, and catalysis.

The synthesis of 5-Bromo-6-Isothiocyanatoquinoxaline typically involves multi-step procedures that leverage well-established organic chemistry techniques. One common synthetic route involves the bromination of quinoxaline followed by the introduction of the isothiocyanate group through a series of substitution reactions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product, making optimization an important aspect of its synthesis.

In conclusion, 5-Bromo-6-Isothiocyanatoquinoxaline (CAS No. 134892-46-9) is a multifaceted compound with a rich molecular structure that offers numerous opportunities for research and application across various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for both medicinal chemistry and materials science. As ongoing research continues to uncover new properties and applications, 5-Bromo-6-Isothiocyanatoquinoxaline is likely to remain an important compound in the scientific community.